Cas no 1451391-70-0 (5-Bromo-3-chloro-2-ethoxyphenylboronic acid)

• Product Name: 5-Bromo-3-chloro-2-ethoxyphenylboronic acid
• CAS No: 1451391-70-0
• MF: C₈H₉BBrClO₃
• MW: 279.323261022568
• MDL: MFCD22628206
• CID: 4764583
• Update Time: 2026-02-26

5-Bromo-3-chloro-2-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-ethoxyphenylboronic acid
• (5-Bromo-3-chloro-2-ethoxyphenyl)boronic acid
• Z1546

• MDL： MFCD22628206
• Inchi： 1S/C8H9BBrClO3/c1-2-14-8-6(9(12)13)3-5(10)4-7(8)11/h3-4,12-13H,2H2,1H3
• InChI Key： CBQUBIYNGMJEAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(B(O)O)C=1)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-3-chloro-2-ethoxyphenylboronic acid

5-Bromo-3-chloro-2-ethoxyphenylboronic acid (CAS No. 1451391-70-0): An Overview

5-Bromo-3-chloro-2-ethoxyphenylboronic acid (CAS No. 1451391-70-0) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique boronic acid functionality, which makes it a valuable building block for a variety of chemical reactions, particularly in the synthesis of complex molecules and functional materials.

The molecular structure of 5-Bromo-3-chloro-2-ethoxyphenylboronic acid consists of a phenyl ring substituted with a bromine atom, a chlorine atom, and an ethoxy group, along with a boronic acid moiety. This combination of functional groups provides the compound with a high degree of reactivity and selectivity, making it an attractive candidate for various synthetic transformations.

In recent years, the use of boronic acids in organic synthesis has been extensively studied due to their ability to participate in Suzuki-Miyaura coupling reactions. These reactions are widely employed in the synthesis of biologically active compounds, pharmaceuticals, and advanced materials. The presence of the bromine and chlorine substituents in 5-Bromo-3-chloro-2-ethoxyphenylboronic acid further enhances its utility by allowing for selective functionalization and cross-coupling reactions.

5-Bromo-3-chloro-2-ethoxyphenylboronic acid has been utilized in the development of novel drugs and therapeutic agents. For instance, researchers have explored its potential in the synthesis of anti-cancer drugs and anti-inflammatory compounds. The ability to introduce multiple functional groups into a single molecule through cross-coupling reactions makes it possible to fine-tune the pharmacological properties of these compounds, leading to improved efficacy and reduced side effects.

Beyond medicinal applications, 5-Bromo-3-chloro-2-ethoxyphenylboronic acid has also found applications in materials science. Its unique chemical properties make it suitable for the synthesis of polymers, catalysts, and other functional materials. For example, it can be used as a precursor in the preparation of polymer-based sensors and electronic devices, where its reactivity and stability are crucial for achieving desired performance.

The synthesis of 5-Bromo-3-chloro-2-ethoxyphenylboronic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of organometallic reagents and transition metal catalysts to introduce the boronic acid functionality onto the phenyl ring. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing both cost and waste.

In terms of safety and handling, 5-Bromo-3-chloro-2-ethoxyphenylboronic acid should be stored under dry conditions to prevent hydrolysis of the boronic acid group. It is also advisable to handle the compound with appropriate personal protective equipment (PPE) to minimize exposure risks. Despite these precautions, the compound is generally considered safe for laboratory use when proper handling procedures are followed.

The future prospects for 5-Bromo-3-chloro-2-ethoxyphenylboronic acid are promising. Ongoing research continues to uncover new applications and improve existing synthetic methods. As scientists delve deeper into the properties and reactivity of this compound, it is likely that we will see even more innovative uses in both pharmaceuticals and materials science.

In conclusion, 5-Bromo-3-chloro-2-ethoxyphenylboronic acid (CAS No. 1451391-70-0) is a highly versatile compound with significant potential in various scientific fields. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists working on complex molecule synthesis, drug development, and advanced material design. As research progresses, we can expect this compound to play an increasingly important role in driving innovation and discovery.